Cas no 5439-98-5 (1,4-Phthalazinedione,2,3-dihydro-2-phenyl-)

• Product Name: 1,4-Phthalazinedione,2,3-dihydro-2-phenyl-
• CAS No: 5439-98-5
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD00442279
• CID: 378629
• PubChem ID: 225738
• Update Time: 2025-11-02

1,4-Phthalazinedione,2,3-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione,2,3-dihydro-2-phenyl-
• 2-phenyl-3H-phthalazine-1,4-dione
• 3-phenyl-2H-phthalazine-1,4-dione
• 4-Hydroxy-2-phenyl-2-hydrophthalazin-1-one
• 2,3-Dihydro-2-p
• 2-phenyl-2,3-dihydro-1,4-phthalazinedione
• 2-Phenyl-2,3-dihydro-phthalazin-1,4-dion
• 2-phenyl-2,3-dihydrophthalazine-1,4-dione
• SCHEMBL265111
• BDBM42961
• NSC406217
• CS-0090875
• HMS1382H22
• MLS000115353
• cid_225738
• 1,2,3,4-Tetrahydro-1,4-dioxo-2-phenylphthalazine
• NSC-15447
• HMS2254H24
• NSC15447
• D74979
• 3-phenyl-2H-phthalazine-1,4-quinone
• 5439-98-5
• MFCD00442279
• 2-phenyl-1,2,3,4-tetrahydrophthalazine-1,4-dione
• AKOS003591205
• 3,4-Dihydro-2-phenyl-1,4-phthalazinedione
• DTXSID50280097
• ChemDiv2_004752
• AKOS001686700
• CHEMBL1606245
• NSC-406217
• 4-Hydroxy-2-phenylphthalazin-1(2H)-one
• 2-Phenyl-2,3-dihydro-1,4-phthalazinedione #
• IDI1_003467
• CCG-25354
• SMR000092484

• MDL： MFCD00442279
• Inchi： 1S/C14H10N2O2/c17-13-11-8-4-5-9-12(11)14(18)16(15-13)10-6-2-1-3-7-10/h1-9H,(H,15,17)
• InChI Key： DHORJGJIZSYQQV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.319
• Boiling Point: 447.6°Cat760mmHg
• Flash Point: 224.5°C
• Refractive Index: 1.644
• PSA: 54.86000
• LogP: 1.67900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1,4-Phthalazinedione,2,3-dihydro-2-phenyl-

Comprehensive Overview of 1,4-Phthalazinedione,2,3-dihydro-2-phenyl- (CAS No. 5439-98-5): Properties, Applications, and Research Insights

1,4-Phthalazinedione,2,3-dihydro-2-phenyl- (CAS No. 5439-98-5) is a specialized organic compound belonging to the phthalazine derivatives family. This heterocyclic structure features a dihydro-phenyl substitution, which contributes to its unique chemical and physical properties. Researchers and industries have shown growing interest in this compound due to its potential applications in pharmaceutical intermediates, material science, and biochemical research. Its molecular formula, C₁₄H₁₀N₂O₂, reflects a balanced combination of aromatic and heteroatomic components, making it a versatile candidate for further exploration.

One of the most frequently searched questions about 1,4-Phthalazinedione,2,3-dihydro-2-phenyl- revolves around its synthesis methods. Current literature highlights pathways involving condensation reactions of phenylhydrazine with phthalic anhydride derivatives, followed by selective reduction. The compound’s crystallinity and solubility in polar solvents like DMSO and ethanol make it suitable for laboratory-scale applications. Additionally, its thermal stability (decomposition above 250°C) has sparked interest in high-temperature applications, aligning with trends in sustainable material design.

In the context of drug discovery, 1,4-Phthalazinedione,2,3-dihydro-2-phenyl- has been investigated as a scaffold for bioactive molecules. Its structure mimics natural heterocyclic pharmacophores, enabling interactions with enzymatic targets. Recent studies explore its role in modulating oxidative stress pathways, a hot topic linked to anti-aging research and neurodegenerative disease studies. This aligns with rising Google searches for "phthalazine derivatives in medicine" and "antioxidant heterocycles."

From an industrial perspective, the compound’s photophysical properties have garnered attention for OLED technology and sensor development. Its conjugated system allows for tunable fluorescence, a feature leveraged in molecular probes. Environmental researchers also examine its biodegradability, addressing the demand for green chemistry solutions—a trending topic with over 10,000 monthly searches related to "eco-friendly chemical synthesis."

Analytical characterization of CAS No. 5439-98-5 typically involves HPLC, NMR, and mass spectrometry, with its proton NMR spectrum showing distinct aromatic peaks at 7.2–8.1 ppm. These techniques are critical for quality control, especially given the compound’s use in high-purity formulations. FAQs like "How to analyze phthalazinedione purity?" reflect user interest in these protocols.

Future research directions for 1,4-Phthalazinedione,2,3-dihydro-2-phenyl- may focus on its catalytic applications or polymeric composites, areas with significant patent activity. As sustainability dominates scientific discourse, its potential as a bio-based building block could answer queries like "renewable chemical feedstocks 2024." This positions the compound at the intersection of innovation and environmental responsibility.